Cas no 1567665-94-4 (Benzenemethanol, 4-bromo-2-fluoro-5-methyl-)

• Product name: Benzenemethanol, 4-bromo-2-fluoro-5-methyl-
• CAS No: 1567665-94-4
• MF: C₈H₈BrFO
• MW: 219.050925254822
• MDL: MFCD28613071
• CID: 5210233

Benzenemethanol, 4-bromo-2-fluoro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-bromo-2-fluoro-5-methyl-

• MDL： MFCD28613071
• Inchi： 1S/C8H8BrFO/c1-5-2-6(4-11)8(10)3-7(5)9/h2-3,11H,4H2,1H3
• InChI Key： DIXAGUQFYRVLRS-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(C)=C(Br)C=C1F

Additional information on Benzenemethanol, 4-bromo-2-fluoro-5-methyl-

Benzenemethanol, 4-bromo-2-fluoro-5-methyl- (CAS No. 1567665-94-4): A Comprehensive Overview

Benzenemethanol, 4-bromo-2-fluoro-5-methyl-, identified by its CAS number 1567665-94-4, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications. The presence of both bromine and fluorine substituents in its molecular framework enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The< strong>benzenemethanol backbone of this compound provides a versatile platform for further functionalization, enabling the development of novel derivatives with tailored properties. The< strong>4-bromo and< strong>2-fluoro substituents introduce specific electronic and steric effects that can influence the compound's interactions with biological targets. Additionally, the< strong>5-methyl group contributes to the overall stability and solubility of the molecule, making it suitable for various chemical transformations.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of fluorine atoms into pharmaceutical molecules often leads to increased binding affinity and prolonged half-life, which are critical factors in drug development. Benzenemethanol, 4-bromo-2-fluoro-5-methyl-, with its strategic placement of fluorine and bromine atoms, aligns well with these trends and offers a promising scaffold for designing new therapeutic agents.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of active pharmaceutical ingredients (APIs). The< strong>4-bromo group can be readily functionalized via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce diverse aryl or heteroaryl moieties. Similarly, the< strong>2-fluoro substituent can participate in nucleophilic aromatic substitution reactions, allowing for further diversification of the molecular structure. These reactivity patterns make< strong>Benzenemethanol, 4-bromo-2-fluoro-5-methyl-, a versatile intermediate for constructing complex pharmacophores.

The< strong>5-methyl group not only influences the compound's solubility but also provides a handle for additional modifications. For instance, it can be oxidized to form a ketone or undergo reduction to yield an alcohol, expanding the range of possible derivatives. This flexibility is particularly valuable in medicinal chemistry, where fine-tuning the structure of a lead compound is often necessary to optimize its biological activity.

In addition to its synthetic utility, Benzenemethanol, 4-bromo-2-fluoro-5-methyl-, CAS no. 1567665-94-4, has shown promise in several preclinical studies. Researchers have explored its potential as an intermediate in the development of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The fluorinated aromatic core is particularly attractive in this context due to its ability to modulate enzyme activity through steric and electronic effects.

The bromine substituent also plays a crucial role in these applications. It can serve as a site for further functionalization via palladium-catalyzed reactions, allowing for the introduction of additional pharmacophoric elements. This dual functionality makes< strong>Benzenemethanol, 4-bromo-2-fluoro-5-methyl-, a powerful tool for constructing complex drug candidates.

Evidence from recent literature suggests that fluorinated aromatic alcohols like this one can exhibit significant biological activity when properly designed. For example, studies have demonstrated that certain derivatives can inhibit the activity of target enzymes with high selectivity and potency. These findings highlight the potential of< strong>Benzenemethanol, 4-bromo-2-fluoro-5-methyl-, CAS no.< strong>1567665-94-4, as a lead compound or intermediate in drug discovery programs.

The structural features of this compound also make it an interesting candidate for further exploration in materials science. Fluorinated aromatic compounds are known for their unique electronic properties, which can be exploited in applications such as organic electronics and liquid crystals. The presence of both bromine and fluorine atoms enhances these properties, making< strong>Benzenemethanol, 4-bromo-2-fluoro-5-methyl-, a promising candidate for developing novel materials with tailored characteristics.

In conclusion,< strong>Benzenemethanol, 4-bromo-2-fluoro-5-methyl-, CAS no.< strong>1567665-94-4, is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features make it an excellent intermediate for synthesizing complex molecules with tailored properties. The strategic placement of bromine and fluorine substituents enhances its reactivity and biocompatibility, making it a valuable tool for drug discovery and material development.